Cas no 1021118-76-2 (2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide)

• Product Name: 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• CAS No: 1021118-76-2
• MF: C₂₁H₂₅FN₂O₄S
• MW: 420.497607946396
• CID: 6494874
• Update Time: 2025-08-05

2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• 2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide

• Inchi： 1S/C21H25FN2O4S/c1-28-19-9-5-16(6-10-19)15-23-21(25)14-18-4-2-3-13-24(18)29(26,27)20-11-7-17(22)8-12-20/h5-12,18H,2-4,13-15H2,1H3,(H,23,25)
• InChI Key： IJRWYWTUKICWQD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)CC1CCCCN1S(C1=CC=C(F)C=C1)(=O)=O

Additional information on 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide

Comprehensive Overview of 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide (CAS No. 1021118-76-2)

The compound 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide (CAS No. 1021118-76-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a piperidine core, 4-fluorobenzenesulfonyl group, and 4-methoxyphenyl moiety, this molecule exhibits potential applications in drug discovery and development. Researchers are particularly interested in its sulfonamide and acetamide functionalities, which are known to contribute to bioactivity and binding affinity in therapeutic targets.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. The structural complexity of 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide makes it a promising candidate for exploring enzyme inhibition and receptor interactions. Its fluorinated aromatic component, in particular, is a hotspot for researchers investigating metabolic stability and blood-brain barrier permeability, key factors in central nervous system (CNS) drug design.

The synthesis of CAS No. 1021118-76-2 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for preclinical studies. Given the growing interest in structure-activity relationship (SAR) studies, this molecule serves as a valuable scaffold for optimizing pharmacological properties.

From a commercial perspective, 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide is often sought after by contract research organizations (CROs) and pharmaceutical companies focusing on neurodegenerative diseases and inflammatory disorders. Its potential role in modulating G-protein-coupled receptors (GPCRs) or kinase pathways aligns with current trends in personalized medicine and biomarker-driven therapeutics.

Environmental and regulatory considerations also play a role in the handling of this compound. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Researchers frequently inquire about its solubility in common solvents like DMSO or methanol, as well as its thermal stability, which are critical for experimental reproducibility.

In summary, 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide (CAS No. 1021118-76-2) represents a versatile and scientifically intriguing compound with broad applicability in modern drug discovery. Its structural motifs and potential biological activities make it a subject of ongoing research, particularly in the context of high-throughput screening and medicinal chemistry optimization. As the scientific community continues to explore its properties, this compound is likely to remain a focal point for innovation in therapeutic development.